3,5-dichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

• IUPAC Name: 3,5-dichloro-N-[5,6-dimethyl-1-[(3-methylphenyl)methyl]benzimidazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C23H21Cl2N3O2S/c1-14-5-4-6-17(7-14)12-28-13-26-23-21(28)8-15(2)16(3)22(23)27-31(29,30)20-10-18(24)9-19(25)11-20/h4-11,13,27H,12H2,1-3H3
• InChI Key: BRRKRGOVJDRDJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C4=CC(=CC(=C4)Cl)Cl)C)C
• Molecular Formula: C23H21Cl2N3O2S
• Molecular Weight: 474.4 g/mol

Description

The compound “3,5-dichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide” is a chemical substance with the molecular formula C23H21Cl2N3O2S. It has a molecular weight of 474.

Molecular Structure Analysis

The molecular structure of this compound is derived from its molecular formula, C23H21Cl2N3O2S. It contains various functional groups including dichlorobenzene, dimethylbenzimidazole, and benzenesulfonamide.

Scientific Research Applications

Photodynamic Therapy Applications

Research on zinc phthalocyanine derivatives, which are structurally complex like the provided compound, indicates significant potential in photodynamic therapy for cancer treatment. These compounds have been shown to possess good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them valuable as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Properties

Sulfonamide derivatives have been synthesized and characterized for their binding affinity to DNA, demonstrating their potential in DNA cleavage, genotoxicity, and anticancer activity. These complexes show promise in inducing cell death primarily by apoptosis in human tumor cells, pointing to their utility in developing new therapeutic agents (González-Álvarez et al., 2013).

Enzyme Inhibition for Disease Treatment

Benzenesulfonamide derivatives incorporating benzimidazole moieties have been explored for their inhibitory effects on carbonic anhydrases, enzymes associated with several diseases such as glaucoma, epilepsy, and cancer. These compounds display selectivity and nanomolar affinity toward certain enzyme isoforms, illustrating the potential for targeted therapeutic applications (Zubrienė et al., 2014).

Agricultural Applications

In agriculture, the synthesis and application of polymeric and solid lipid nanoparticles for sustained release of fungicides demonstrate innovative approaches to plant disease prevention and control. Such nanoparticles can modify release profiles, reduce environmental toxicity, and improve fungicide efficacy, underscoring the importance of chemical synthesis in enhancing agricultural productivity (Campos et al., 2015).